N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-3,5-dimethoxybenzamide

• IUPAC Name: N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-3,5-dimethoxybenzamide
• InChI: InChI=1S/C13H15N3O3S2/c1-4-20-13-16-15-12(21-13)14-11(17)8-5-9(18-2)7-10(6-8)19-3/h5-7H,4H2,1-3H3,(H,14,15,17)
• InChI Key: UQZBARSQABXYCF-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)C2=CC(=CC(=C2)OC)OC
• Molecular Formula: C13H15N3O3S2
• Molecular Weight: 325.4 g/mol

Description

N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-3,5-dimethoxybenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the thiadiazole family, which is known for its diverse biological activities.

Mechanism of Action

Target of Action

• The primary target of this compound is Methionine Aminopeptidase 2 (METAP2) . METAP2 is an enzyme involved in cotranslationally removing the N-terminal methionine from nascent proteins. This cleavage occurs when the second residue in the protein sequence is small and uncharged (e.g., Met-Ala) .

Advantages and Limitations for Lab Experiments

N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-3,5-dimethoxybenzamide has several advantages for lab experiments. The compound is relatively easy to synthesize and purify, which makes it readily available for research. Additionally, the compound has shown potent anticancer activity against various cancer cell lines, which makes it a promising candidate for cancer therapy. However, the compound has some limitations for lab experiments. The compound has shown some toxic effects on normal cells, which makes it difficult to use in vivo. Additionally, the mechanism of action of the compound is not fully understood, which makes it challenging to design experiments to investigate its mode of action.

Future Directions

There are several future directions for the research on N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-3,5-dimethoxybenzamide. One of the most significant directions is to investigate the mechanism of action of the compound in more detail. Understanding the mode of action of the compound will help in the design of more effective cancer therapies. Additionally, future research should focus on the optimization of the compound's structure to improve its potency and selectivity. Finally, the compound's toxic effects on normal cells need to be further investigated to determine its safety for use in vivo.

Synthesis Methods

The synthesis of N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-3,5-dimethoxybenzamide involves the reaction of 5-(ethylsulfanyl)-1,3,4-thiadiazole-2-amine with 3,5-dimethoxybenzoyl chloride in the presence of a base. The reaction takes place in an organic solvent, and the product is purified through column chromatography. The yield of the product is around 60%, and the purity is confirmed through various analytical techniques such as NMR and HPLC.

Scientific Research Applications

N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-3,5-dimethoxybenzamide has shown potential applications in various fields of scientific research. One of the most significant applications is in the field of cancer research. Studies have shown that this compound has potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. The compound induces cell cycle arrest and apoptosis in cancer cells, which makes it a promising candidate for cancer therapy.